2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine

• Molecular Formula: C16H18FN
• Molecular Weight: 243.32 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-phenylethanamine
• InChI: InChI=1S/C16H18FN/c17-16-8-6-15(7-9-16)11-13-18-12-10-14-4-2-1-3-5-14/h1-9,18H,10-13H2
• InChI Key: PQVNYPDACGFHNU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNCCC2=CC=C(C=C2)F

Description

2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine, also known as 4-FA, is a synthetic drug that belongs to the class of amphetamines. It has been used as a recreational drug due to its stimulant and empathogenic effects. However, the scientific community has also been interested in studying this compound due to its potential therapeutic applications.

Mechanism of Action

2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine acts as a releasing agent for the neurotransmitters serotonin, dopamine, and norepinephrine. It also inhibits the reuptake of these neurotransmitters, leading to increased levels of these chemicals in the brain. This mechanism of action is similar to that of traditional antidepressants, but 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine has been shown to have a faster onset of action and a shorter duration of action.
Biochemical and Physiological Effects:
The increased levels of serotonin, dopamine, and norepinephrine in the brain lead to the stimulant and empathogenic effects of 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine. These effects include increased energy, euphoria, and feelings of empathy towards others. However, the long-term effects of 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine on the brain and body are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of studying 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine in the laboratory is its unique mechanism of action, which may lead to the development of new antidepressant drugs. However, the recreational use of 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine has led to its classification as a controlled substance in many countries, making it difficult for researchers to obtain and study the compound.

Future Directions

Future research on 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine should focus on its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Studies should also investigate the long-term effects of 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine on the brain and body, as well as its potential for abuse and addiction. Additionally, research should be conducted to develop new drugs based on the unique mechanism of action of 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine involves the reaction of 4-fluoroacetophenone with 2-phenylethylamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting compound is then purified through recrystallization to obtain 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine in its pure form.

Scientific Research Applications

Research on 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine has been conducted to study its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Studies have shown that 2-(4-fluorophenyl)-N-(2-phenylethyl)ethanamine has a unique mechanism of action that differs from traditional antidepressants, which may make it a promising alternative for individuals who do not respond to traditional treatments.